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Compound of Interest

Compound Name: Tos-PEG1-O-CH2COOH

Cat. No.: B12425987

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a formal Safety Data Sheet (SDS). A specific SDS for Tos-PEG1-O-CH2COOH
is not readily available in public domains. The information herein is compiled from data on
similar polyethylene glycol (PEG) derivatives and general principles of chemical safety. All
laboratory work should be conducted by trained personnel in a controlled environment.

Introduction

Tos-PEG1-0O-CH2COOH, also known as 3-(tosyloxy)propanoic acid, is a heterobifunctional
linker molecule commonly used in bioconjugation, drug delivery, and the development of
Proteolysis Targeting Chimeras (PROTACS). It incorporates a tosyl group, which is an excellent
leaving group for nucleophilic substitution reactions, a single ethylene glycol unit to enhance
hydrophilicity, and a terminal carboxylic acid for conjugation with amines. Understanding the
safety and handling of this reagent is paramount to ensure laboratory safety and experimental

Success.

Physicochemical and Hazard Information

Due to the lack of a specific Safety Data Sheet, the following tables summarize the known
properties of Tos-PEG1-O-CH2COOH and the general hazards associated with PEG
derivatives and tosylates.
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Table 1: Physicochemical Properties of Tos-PEG1-O-

CH2COOH

Property Value Source
Tos-PEG1-acid, 3-

Synonyms (tosyloxy)propanoic acid, [1][2]
PROTAC Linker 28

CAS Number 1259387-78-4 [1]

Molecular Formula C10H1205S [1]

Molecular Weight 244.26 g/mol [1]
White to off-white solid

Appearance General knowledge
(presumed)

) >95% (typical for commercial

Purity

products)
- , 439.7+28.0 °C at 760 mmHg

Boiling Point )
(predicted)

Density 1.345+0.06 g/cm3 (predicted)
2-8°C for short term (days to

Storage weeks) or -20°C for long term

(months to years)

Table 2: General Hazard Information

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b12425987?utm_src=pdf-body
https://www.benchchem.com/product/b12425987?utm_src=pdf-body
https://peg.bocsci.com/product/tos-peg1-acid-cas-1259387-78-4-420954.html
https://www.antpedia.com/ibook66856/p/50400993-p.html
https://peg.bocsci.com/product/tos-peg1-acid-cas-1259387-78-4-420954.html
https://peg.bocsci.com/product/tos-peg1-acid-cas-1259387-78-4-420954.html
https://peg.bocsci.com/product/tos-peg1-acid-cas-1259387-78-4-420954.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Description Precautionary Measures
The toxicological properties
have not been thoroughly Avoid inhalation, ingestion, and
Acute Toxicity investigated. Based on general  direct contact with skin and

PEG data, it is expected to

have low acute toxicity.

eyes.

Skin Corrosion/Irritation

May cause mild skin irritation
upon prolonged or repeated

contact.

Wear protective gloves and a

lab coat.

Eye Damage/Irritation

May cause eye irritation.

Wear safety glasses or

goggles.

Respiratory Sensitization

Not classified as a respiratory
sensitizer, but inhalation of

dust should be avoided.

Work in a well-ventilated area

or use a fume hood.

Reactivity

The tosyl group is a reactive
leaving group. The compound
is stable under recommended
storage conditions. Reacts with
strong oxidizing agents and

nucleophiles.

Store away from incompatible

materials.

Experimental Protocols
General Handling and Personal Protective Equipment

(PPE)

Safe handling of Tos-PEG1-O-CH2COOH requires adherence to standard laboratory safety

protocols.

o Engineering Controls: Handle in a well-ventilated area. For procedures that may generate

dust, use a chemical fume hood.

o Personal Protective Equipment:
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o Eye/Face Protection: Chemical safety goggles are required.
o Skin Protection: Wear a lab coat and compatible chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH-approved respirator may be necessary.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Plausible Synthesis Protocol for Tos-PEG1-O-CH2COOH

A specific, detailed synthesis protocol for Tos-PEG1-O-CH2COOH is not readily available.
However, a plausible method can be inferred from general organic chemistry principles and
published procedures for similar compounds. The synthesis would likely involve the tosylation
of a suitable precursor, such as 3-hydroxypropanoic acid, protected at the carboxylic acid
moiety.

Step 1: Protection of the Carboxylic Acid

The carboxylic acid of 3-hydroxypropanoic acid is first protected, for example, as a benzyl
ester, to prevent unwanted side reactions.

Step 2: Tosylation of the Hydroxyl Group

The protected 3-hydroxypropanoic acid is then reacted with p-toluenesulfonyl chloride (TsCl) in
the presence of a base like pyridine or triethylamine to form the tosylate.

Step 3: Deprotection of the Carboxylic Acid

The protecting group on the carboxylic acid is removed to yield the final product, Tos-PEG1-O-
CH2COOH.

Spill and Disposal Procedures

e Spill Response:

o Evacuate the area.
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o Wear appropriate PPE.

o For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o For large spills, contain the spill and follow institutional procedures for chemical cleanup.

o Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.
Polyethylene glycol and its derivatives are generally considered biodegradable and not
hazardous waste, but local regulations should always be consulted.

Visualizations

Diagram 1: Plausible Synthesis Workflow for Tos-PEG1-
O-CH2COOH
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Caption: A plausible three-step synthesis workflow for Tos-PEG1-O-CH2COOH.

Diagram 2: Safety and Handling Logical Flow
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Caption: Logical workflow for the safe handling and disposal of chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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